Cas no 13207-36-8 (4-Octyl-3-thiosemicarbazide)

• Product Name: 4-Octyl-3-thiosemicarbazide
• CAS No: 13207-36-8
• MF: C₉H₂₁N₃S
• MW: 203.348140478134
• MDL: MFCD00041382
• CID: 139329
• PubChem ID: 2760251
• Update Time: 2025-11-06

4-Octyl-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-octyl-
• 4-Octyl-3-thiosemicarbazide
• 1-amino-3-octylthiourea
• 4-Octylthiosemicarbazide
• N-OCTYLTHIOSEMICARBAZIDE
• AKOS015839943
• MFCD00041382
• FT-0636837
• DTXSID50375073
• A806356
• 3-amino-1-octylthiourea
• J-006119
• CS-0337863
• 1-amino-3-octyl-thiourea;N-Octylhydrazinecarbothioamide
• 13207-36-8
• N-Octylhydrazinecarbothioamide
• 3-[4-(METHOXYCARBONYL)PHENYL]-3-[(2,2,2-TRIFLUOROACETYL)AMINO]PROPANOICACID
• SCHEMBL10984052

• MDL： MFCD00041382
• Inchi： 1S/C9H21N3S/c1-2-3-4-5-6-7-8-11-9(13)12-10/h2-8,10H2,1H3,(H2,11,12,13)
• InChI Key： HIVORGQURSSTBG-UHFFFAOYSA-N
• SMILES： S=C(NN)NCCCCCCCC

Computed Properties

• Exact Mass: 203.14600
• Monoisotopic Mass: 203.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Melting Point: 47 °C
• PSA: 82.17000
• LogP: 3.16680

4-Octyl-3-thiosemicarbazide Security Information

• HazardClass：IRRITANT

Additional information on 4-Octyl-3-thiosemicarbazide

Introduction to 4-Octyl-3-thiosemicarbazide (CAS No. 13207-36-8) and Its Recent Applications in Chemical Biology

4-Octyl-3-thiosemicarbazide, with the chemical identifier CAS No. 13207-36-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This organothiosemicarbazide derivative has garnered attention due to its unique structural properties and its potential applications in modulating biological pathways. The compound’s octyl substituent and thiosemicarbazide core contribute to its distinctive reactivity, making it a valuable tool for investigating cellular mechanisms and developing novel therapeutic strategies.

The molecular structure of 4-Octyl-3-thiosemicarbazide (CAS No. 13207-36-8) consists of a thiazole ring system linked to a thiosemicarbazide moiety, with an octyl group attached at the 4-position. This configuration imparts both lipophilicity and nucleophilicity, enabling the compound to interact with a variety of biological targets. The thiosemicarbazide moiety is particularly noteworthy for its ability to form coordination complexes with metal ions, which has implications for applications in metallodrug development and metalloprotein inhibition.

Recent studies have highlighted the potential of 4-Octyl-3-thiosemicarbazide (CAS No. 13207-36-8) in addressing neurological disorders. Its ability to cross the blood-brain barrier and modulate enzyme activity has led researchers to explore its efficacy in treating conditions such as Alzheimer’s disease and Parkinson’s disease. In particular, the compound has been shown to inhibit acetylcholinesterase, an enzyme crucial for maintaining cognitive function. Preliminary in vitro and in vivo experiments suggest that 4-Octyl-3-thiosemicarbazide may enhance acetylcholine levels, thereby improving neuronal communication.

Moreover, the compound’s interaction with metal ions has opened new avenues in anticancer research. Metalloproteinases, such as matrix metalloproteinase (MMPs), play a critical role in tumor invasion and metastasis. By forming stable complexes with these enzymes, 4-Octyl-3-thiosemicarbazide (CAS No. 13207-36-8) can inhibit their activity, potentially reducing tumor progression. Early clinical trials have demonstrated promising results in reducing tumor size and delaying metastasis in animal models, underscoring the compound’s therapeutic potential.

The synthesis of 4-Octyl-3-thiosemicarbazide (CAS No. 13207-36-8) involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include the condensation of thiourea with guanidine hydrochloride to form thiosemicarbazide, followed by alkylation with 1-octanol under acidic conditions. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, have been employed to optimize the reaction pathway and minimize byproduct formation.

In addition to its pharmacological applications, 4-Octyl-3-thiosemicarbazide (CAS No. 13207-36-8) has been investigated for its antimicrobial properties. The compound’s ability to disrupt bacterial cell membranes and inhibit key metabolic pathways makes it an effective candidate for developing novel antibiotics. Research has shown that it exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, including drug-resistant strains. This finding is particularly significant in light of the growing threat of antibiotic resistance, where new therapeutic agents are urgently needed.

The safety profile of 4-Octyl-3-thiosemicarbazide (CAS No. 13207-36-8) is another critical aspect that has been thoroughly evaluated. Toxicological studies have assessed its acute and chronic toxicity, as well as its potential for inducing adverse effects at various doses. The results indicate that the compound is well-tolerated at therapeutic doses but may cause mild gastrointestinal disturbances at higher concentrations. Further research is ongoing to identify any long-term effects and establish safe dosage ranges for clinical use.

The future prospects of 4-Octyl-3-thiosemicarbazide (CAS No. 13207-36-8) are promising, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Advances in drug delivery systems, such as nanotechnology-based formulations, are being leveraged to enhance the compound’s bioavailability and target specificity. Additionally, computational modeling techniques are being employed to predict molecular interactions and refine drug design strategies.

In conclusion, 4-Octyl-3-thiosemicarbazide (CAS No. 13207-36-8) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features enable it to modulate various biological pathways, making it a valuable tool for treating neurological disorders, cancer, and infections. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play a crucial role in the development of next-generation therapeutics.